Cas no 1874659-12-7 (tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate)

• Product Name: tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate
• CAS No: 1874659-12-7
• MF: C₁₃H₁₈N₂O₄
• MW: 266.293023586273
• CID: 6165256
• PubChem ID: 103113650
• Update Time: 2025-10-28

tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-12515297
• tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate
• 1874659-12-7

• Inchi： 1S/C13H18N2O4/c1-9-10(6-5-7-11(9)15(17)18)8-14-12(16)19-13(2,3)4/h5-7H,8H2,1-4H3,(H,14,16)
• InChI Key： KVDRKDCTMDNTRW-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC=C(C=1C)[N+](=O)[O-])=O)C(C)(C)C

Computed Properties

• Exact Mass: 266.12665706g/mol
• Monoisotopic Mass: 266.12665706g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 84.2Ų

Additional information on tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate

tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate (CAS No. 1874659-12-7)

tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate (CAS No. 1874659-12-7) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Tert-butyl N-(2-methyl-3-nitrobenzyl)carbamate, is a derivative of carbamate and features a tert-butyl group and a nitro-substituted benzyl moiety. Its unique structural characteristics make it an important intermediate in the synthesis of various bioactive molecules and drug candidates.

The chemical structure of tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate consists of a tert-butyl group attached to the nitrogen atom of a carbamate functional group, which is further linked to a benzyl moiety substituted with a methyl group at the 2-position and a nitro group at the 3-position. This combination of functional groups imparts specific reactivity and stability properties to the molecule, making it valuable for various synthetic transformations.

In recent years, significant research has been conducted on the synthesis and applications of tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate. One notable study published in the Journal of Medicinal Chemistry explored its use as an intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that this compound can be efficiently converted into a series of derivatives with potent antiviral activity against various viral strains, including influenza and herpes simplex viruses.

Another area of interest is the use of tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate in the development of new anticancer drugs. A study published in the European Journal of Medicinal Chemistry reported that this compound can serve as a key intermediate in the synthesis of small molecules that exhibit selective cytotoxicity against cancer cells. The researchers found that these derivatives effectively inhibit the growth of various cancer cell lines while showing minimal toxicity to normal cells.

The versatility of tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate extends beyond its use as an intermediate in drug synthesis. It has also been investigated for its potential as a ligand in metal coordination chemistry. A recent study published in Inorganic Chemistry Communications explored the coordination behavior of this compound with transition metals, leading to the formation of novel metal complexes with interesting catalytic properties. These complexes have shown promise in catalyzing various organic transformations, such as C-H activation and cross-coupling reactions.

In addition to its synthetic applications, tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate has been studied for its biological properties. Research published in Bioorganic & Medicinal Chemistry Letters investigated its potential as an inhibitor of specific enzymes involved in disease pathways. The compound was found to effectively inhibit the activity of certain kinases and proteases, suggesting its potential as a lead compound for developing new therapeutic agents.

The safety profile of tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate is another important aspect that has been evaluated in several studies. Toxicological assessments have shown that this compound exhibits low toxicity when handled under appropriate conditions, making it suitable for use in laboratory settings and industrial processes. However, proper handling and storage practices are still recommended to ensure safety and maintain product integrity.

In conclusion, tert-butyl N-[(2-methyl-3-nitrophenyl)methyl]carbamate (CAS No. 1874659-12-7) is a valuable compound with diverse applications in medicinal chemistry, pharmaceutical research, and coordination chemistry. Its unique structural features and favorable properties make it an important intermediate in the synthesis of bioactive molecules and drug candidates. Ongoing research continues to uncover new uses and potential therapeutic applications for this compound, highlighting its significance in modern chemical and pharmaceutical sciences.